Cas no 20644-12-6 (p-Carborane)

• Product Name: p-Carborane
• CAS No: 20644-12-6
• MF: C₂H₂B₁₀
• MW: 134.147279262543
• CID: 864615
• PubChem ID: 55250240
• Update Time: 2025-10-23

p-Carborane Chemical and Physical Properties

Names and Identifiers

• 1,12-dicarbadodecaborane(12)
• 1,12-Dicarba-closo-dodecaborane(12)
• 1,12-Dicarbadodecaboran
• p-Baren
• p-Carbaboran(12)
• p-Carboran
• p-Carboran(12)
• P-CARBORANE
• 1,12-bis[4-(bromomethyl)phenoxy]dodecane
• 1,12-dicarba-closo-dodecarborane
• 1,7-dicarba-closo-dodecaborane
• para-dicarbadodecaborane
• p-Carborane (C2B10H12)
• p-Carborane(12)
• p-Dicarbadodecaborane(12)
• G78174
• AKOS006271658
• 20644-12-6
• MFCD00274275
• p-Carborane

• Inchi： 1S/C2H2B10/c3-1-4-5-2(3)7-9-11-12-10-8-6-1/h1-2H
• InChI Key： CFNUZRMHHJZBOM-UHFFFAOYSA-N
• SMILES： C12[B][B][B][B][B][B][B]C([B][B]1)[B]2 |^1:1,2,3,4,5,6,7,9,10,11|

Computed Properties

• Exact Mass: 134.09300
• Monoisotopic Mass: 136.108702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 2.0±0.1 g/cm3
• Melting Point: 259-261 ºC
• Boiling Point: 552.7±50.0 °C at 760 mmHg
• Flash Point: 238.2±23.6 °C
• PSA: 0.00000
• LogP: -3.64540
• Solubility: Not determined
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

p-Carborane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)